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Compound of Interest

Compound Name: Einecs 286-867-8

Cat. No.: B15187385 Get Quote

Chemical Identity: Sodium N-(8-((3-aminobenzoyl)amino)naphth-1-yl)sulphonyl-L-aspartate

Einecs Number: 286-867-8

CAS Number: Not readily available

Disclaimer: No specific Safety Data Sheet (SDS) with detailed disposal procedures for Einecs
286-867-8 was found. The following guidelines are based on best practices for the disposal of

water-soluble, non-hazardous, or low-toxicity organic compounds and sulfonated aromatic

compounds. Researchers must consult their institution's Environmental Health and Safety

(EHS) department for specific disposal protocols and comply with all local, state, and federal

regulations.

Immediate Safety and Handling Precautions
Prior to handling, it is crucial to wear appropriate Personal Protective Equipment (PPE). The

work area should be well-ventilated, preferably within a chemical fume hood.
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Personal Protective Equipment (PPE) Specifications

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Nitrile or other chemically resistant gloves.

Body Protection Laboratory coat.

Respiratory Protection

Use in a well-ventilated area. If dusts are

generated, a NIOSH-approved respirator may

be necessary.

Spill and Exposure Procedures
In the event of a spill or exposure, immediate action is necessary to mitigate harm.
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Incident Procedure

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek medical

attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.

Ingestion

Do not induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Small Spill

Absorb with an inert material (e.g., vermiculite,

sand) and place in a sealed container for

disposal. Clean the spill area with soap and

water.

Large Spill
Evacuate the area. Contact your institution's

EHS department.

Proper Disposal Protocol
Due to the presence of a sulfonated aromatic structure, this compound may exhibit poor

biodegradability. Therefore, it should not be disposed of down the drain. All waste containing

this substance must be collected and disposed of as chemical waste.
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Waste Type Disposal Container Labeling Requirements

Solid Waste

Labeled "Solid Organic Waste"

or as per institutional

guidelines.

"Solid Waste: Sodium N-(8-((3-

aminobenzoyl)amino)naphth-

1-yl)sulphonyl-L-aspartate"

Aqueous Solutions

Labeled "Aqueous Waste" or

"Aqueous Organic Waste"

container.

"Aqueous Waste: Contains

Sodium N-(8-((3-

aminobenzoyl)amino)naphth-

1-yl)sulphonyl-L-aspartate"

Contaminated Labware
Disposed of as solid chemical

waste.

As per institutional guidelines

for contaminated labware.
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Caption: Disposal workflow for Einecs 286-867-8.
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Logical Relationships in Disposal Decision Making
The proper disposal of any chemical waste is a process governed by its physical and chemical

properties, as well as regulatory requirements.

Disposal Decision

Einecs 286-867-8
(Sulfonated Aromatic Compound)

Properties:
- Water-Soluble

- Poorly Biodegradable (Assumed) Prohibited:
- Drain Disposal

Required:
- Segregated Chemical WasteRegulatory Compliance

(Local, State, Federal)

Click to download full resolution via product page

Caption: Decision logic for the disposal of Einecs 286-867-8.

To cite this document: BenchChem. [Standard Operating Procedure: Disposal of Einecs 286-
867-8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15187385#einecs-286-867-8-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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